Cas no 1065074-53-4 (Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate)

• Product Name: Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CAS No: 1065074-53-4
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• MDL: MFCD11053876
• CID: 857452
• PubChem ID: 22017496
• Update Time: 2025-05-21

Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6,8-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-2-CARBOXYLATE
• 6,8-Difluoro-1,4-dihydro-4-oxo-2-quinolinecarboxylic acid methyl ester
• 1065074-53-4
• CS-0099680
• AKOS015961841
• SB69088
• DTXSID20621559
• EN300-7388409
• SCHEMBL2909121
• BS-4474
• 887589-28-8
• methyl 6,8-difluoro-4-oxo-1H-quinoline-2-carboxylate
• SB70891
• MFCD07783791
• Methyl 6,8-difluoro-4-hydroxyquinoline-2-carboxylate
• METHYL6,8-DIFLUORO-4-HYDROXYQUINOLINE-2-CARBOXYLATE
• STL134138
• Z3234966835
• DB-078196
• ACMC-2098kq
• MFCD11053876
• AKOS005744706
• Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

• MDL： MFCD11053876
• Inchi： 1S/C11H7F2NO3/c1-17-11(16)8-4-9(15)6-2-5(12)3-7(13)10(6)14-8/h2-4H,1H3,(H,14,15)
• InChI Key： VNFFZRZFGCJZJY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C=C(C(=O)OC)NC=21)=O)F

Computed Properties

• Exact Mass: 239.03939941g/mol
• Monoisotopic Mass: 239.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 326.7±42.0 °C at 760 mmHg
• Flash Point: 151.4±27.9 °C
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate

Methyl 6,8-Difluoro-4-Oxo-1,4-Dihydroquinoline-2-Carboxylate: A Comprehensive Overview

Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate, also known by its CAS number CAS No. 1065074-53-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and materials science. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug development and advanced materials. The structure of this compound is characterized by a quinoline ring system with fluorine substitutions at positions 6 and 8, a ketone group at position 4, and a methyl ester group at position 2. These structural features contribute to its unique chemical properties and potential for use in various applications.

The synthesis of Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of fluorination techniques to introduce the fluorine atoms at positions 6 and 8. This process is critical as fluorine substitution can significantly influence the compound's electronic properties and bioavailability. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of pharmacological applications, Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate has shown promise as a potential lead compound for drug development. Its quinoline backbone is known to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have demonstrated that this compound can modulate key cellular pathways involved in inflammation and oxidative stress. For instance, experiments conducted in vitro have shown that it inhibits the production of reactive oxygen species (ROS) and reduces the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. In particular, its ability to undergo π–π interactions makes it a candidate for self-assembling structures in thin-film transistor (TFT) applications.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure of Methyl 6,8-difluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate. Density functional theory (DFT) calculations have revealed that the fluorine substitutions at positions 6 and 8 significantly alter the electron distribution within the molecule. This modulation of electronic properties enhances its stability and reactivity under various conditions.

In conclusion, Methyl 6,8-difluoro-4-Oxo-lambda(5)-quinolinium (CAS No. 1065074–53–4) stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure enables it to serve as a valuable tool in drug discovery and materials innovation. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.